Cas no 78246-20-5 (Pyrazine,2-methoxy-3-methyl-5-(2-methylpropyl)-)

• Product Name: Pyrazine,2-methoxy-3-methyl-5-(2-methylpropyl)-
• CAS No: 78246-20-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 552611
• PubChem ID: 528135
• Update Time: 2025-04-19

Pyrazine,2-methoxy-3-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2-methoxy-3-methyl-5-(2-methylpropyl)-
• 2-Methoxy-5-isobutyl-3-methylpyrazine
• 2-methoxy-3-methyl-5-(2-methylpropyl)pyrazine
• Pyrazine, 2-methoxy-3-methyl-5-(2-methylpropyl)- (9CI)
• CHEMBL415500
• 78246-20-5
• SCHEMBL11213705
• Pyrazine,2-methoxy-3-methyl-5-(2-methylpropyl)-(9ci)
• DTXSID30335958
• Pyrazine, 2-methoxy-3-methyl-5-(2-methylpropyl)
• RSRBELMBYIBNLC-UHFFFAOYSA-N
• 5-isobutyl-3-methyl-2-methoxypyrazine

• Inchi： 1S/C10H16N2O/c1-7(2)5-9-6-11-10(13-4)8(3)12-9/h6-7H,5H2,1-4H3
• InChI Key： RSRBELMBYIBNLC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)N=C(C=N1)CC(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35Ų